Cas no 2137581-97-4 (1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2137581-97-4
• MF: C₈H₁₀BrN₅
• MW: 256.102499485016
• CID: 6165404
• PubChem ID: 165794663
• Update Time: 2025-05-20

1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine
• EN300-1111293
• 1-[(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine
• 2137581-97-4

• Inchi： 1S/C8H10BrN5/c1-13-4-6(8(9)12-13)5-14-3-2-7(10)11-14/h2-4H,5H2,1H3,(H2,10,11)
• InChI Key： KORGYAXLXOMNPD-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C)N=1)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 255.01196g/mol
• Monoisotopic Mass: 255.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 2137581-97-4)

The compound 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 2137581-97-4) is a brominated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1-methyl-1H-pyrazole core and 3-amine functionality, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and crop protection applications.

In recent years, the demand for heterocyclic compounds like 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's bromine substituent enhances its reactivity, enabling diverse cross-coupling reactions—a topic frequently searched in organic synthesis forums. Its compatibility with Suzuki-Miyaura and Buchwald-Hartwig reactions positions it as a versatile building block for small-molecule libraries.

From a structure-activity relationship (SAR) perspective, the pyrazole-amine moiety in this compound is particularly noteworthy. Computational studies suggest its potential as a kinase inhibitor scaffold, aligning with current trends in targeted cancer therapies. The 3-bromo substitution also facilitates late-stage functionalization, a technique gaining traction in high-throughput screening campaigns. These attributes explain why queries like "pyrazole derivatives in drug design" and "brominated heterocycles applications" are trending in scientific databases.

Environmental considerations further elevate the importance of CAS 2137581-97-4. As regulatory pressures increase for eco-friendly agrochemicals, this compound's low persistence profile (predicted by QSAR models) makes it a candidate for next-generation pesticides. Its metabolic stability and selective bioactivity are frequently discussed in green chemistry webinars, addressing common search terms such as "sustainable crop protection chemicals."

The synthesis of 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine typically involves N-alkylation of 3-aminopyrazole with 4-(bromomethyl)-3-bromo-1-methylpyrazole, followed by purification via column chromatography. Process optimization studies—often searched as "scale-up of bromopyrazole derivatives"—highlight the importance of palladium catalysts and microwave-assisted synthesis to improve yields.

Analytical characterization of this compound employs LC-MS and NMR spectroscopy, with the 3-amine proton appearing as a distinctive singlet in ¹H-NMR spectra. Such details are crucial for researchers querying "pyrazole NMR data interpretation." The crystalline form (confirmed by XRD) exhibits favorable solubility in polar aprotic solvents, a property extensively documented in preformulation studies.

Emerging applications of CAS 2137581-97-4 include its use in fluorescent probes for biological imaging, leveraging the electron-rich pyrazole system. This aligns with the growing interest in "small-molecule optical sensors" across academic publications. Additionally, its metal-chelating capacity (via the amine nitrogen) is being explored for catalytic applications, responding to searches about "N-donor ligands in catalysis."

Quality control protocols for this compound emphasize HPLC purity (>98%) and strict limits on heavy metal residues—topics frequently raised in GMP compliance discussions. Stability studies under accelerated degradation conditions (40°C/75% RH) confirm its suitability for long-term storage, addressing common logistical concerns in "chemical inventory management" searches.

In conclusion, 1-(3-bromo-1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine represents a multifaceted tool for modern chemical research. Its intersection with drug development, sustainable agriculture, and material science ensures continued relevance in response to evolving industrial and academic needs.